Cas no 883962-61-6 (ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate
• CAS No: 883962-61-6
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5437734
• Update Time: 2025-10-10

ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[2-oxo-2-[(4-oxo-3-phenylchromen-2-yl)amino]ethyl]piperidine-4-carboxylate
• ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate

• Inchi： 1S/C25H26N2O5/c1-2-31-25(30)18-12-14-27(15-13-18)16-21(28)26-24-22(17-8-4-3-5-9-17)23(29)19-10-6-7-11-20(19)32-24/h3-11,18H,2,12-16H2,1H3,(H,26,28)
• InChI Key： BNRCPCVQIGNLIK-UHFFFAOYSA-N
• SMILES： N1(CC(=O)NC2OC3=CC=CC=C3C(=O)C=2C2=CC=CC=C2)CCC(C(OCC)=O)CC1

Additional information on ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate

Professional Introduction to Ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate (CAS No. 883962-61-6)

Ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate, with the CAS number 883962-61-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realm of drug discovery and development. Its molecular structure, characterized by a piperidine ring and a chromenone moiety, makes it an intriguing candidate for further investigation.

The chemical structure of this compound can be broken down into several key functional groups. The presence of a piperidine ring contributes to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments. This property is particularly valuable in drug design, as it can enhance the compound's solubility and bioavailability. Additionally, the chromenone moiety, which is part of the 4H-chromen system, is known for its stability and reactivity, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from chromenone derivatives. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of Ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate with a carbamoylmethyl group at the piperidine ring enhances its potential to interact with biological targets, thereby increasing its pharmacological activity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the chromenone core through condensation reactions. Subsequent functionalization steps introduce the piperidine ring and the carbamoylmethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

One of the most compelling aspects of Ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate is its potential as a lead compound in drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to cancer progression. Additionally, its structural features make it a suitable candidate for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic applications.

The pharmacokinetic profile of Ethyl 1-{(4-oxo-3-phenyl-4H-chromen-2-yl)carbamoylmethyl}piperidine-4-carboxylate is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its clinical potential. In vitro and in vivo studies are being conducted to assess these parameters, providing valuable insights into the compound's behavior within biological systems. These studies are essential for optimizing dosages and minimizing potential side effects.

Advances in computational chemistry have also played a significant role in the study of Ethyl 1-{(4-oxyo3pheny14Hchromen22yIcarbamoylmethyl)piperidine44carboxylate}. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information can guide experimental design and help identify promising derivatives with enhanced activity or improved selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The development of novel pharmaceuticals often involves collaboration between chemists, biologists, and pharmacologists. Ethyl 1-{(4-oxyo3pheny14Hchromen22yIcarbamoylmethyl)piperidine44carboxylate serves as an excellent example of how interdisciplinary research can lead to breakthroughs in medicine. By combining expertise in organic synthesis with knowledge of biological systems, scientists are able to design molecules that address unmet medical needs effectively.

In conclusion, Ethyl 1-{(4-oxyo3pheny14Hchromen22yIcarbamoylmethyl)piperidine44carboxylate (CAS No. 88396261) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of future therapies aimed at treating various diseases.